Cas no 20334-52-5 (1-Buten-1-one (9CI))

• Product Name: 1-Buten-1-one (9CI)
• CAS No: 20334-52-5
• MF: C₄H₆O
• MW: 70.0898413658142
• CID: 285971
• PubChem ID: 140674
• Update Time: 2025-04-19

1-Buten-1-one (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Buten-1-one (9CI)
• but-1-en-1-one
• 1-buten-1-one
• Ethylketene
• DTXSID90174244
• InChI=1/C4H6O/c1-2-3-4-5/h3H,2H2,1H
• C2H5CH=C=O
• 20334-52-5

• Inchi： 1S/C4H6O/c1-2-3-4-5/h3H,2H2,1H3
• InChI Key： JSEMCPMTAXQTJN-UHFFFAOYSA-N
• SMILES： O=C=CCC

Computed Properties

• Exact Mass: 70.04188
• Monoisotopic Mass: 70.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 50.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.774
• Boiling Point: 28°C at 760 mmHg
• Refractive Index: 1.375
• PSA: 17.07